Cas no 2172559-62-3 (lithium(1+) ion 2,6-dimethylbenzene-1-sulfinate)

• Product Name: lithium(1+) ion 2,6-dimethylbenzene-1-sulfinate
• CAS No: 2172559-62-3
• MF: C₈H₉LiO₂S
• MW: 176.161861181259
• CID: 5890678
• PubChem ID: 122699868
• Update Time: 2025-10-28

lithium(1+) ion 2,6-dimethylbenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) ion 2,6-dimethylbenzene-1-sulfinate
• 2172559-62-3
• EN300-754041
• SCHEMBL18243606
• lithium(1+) 2,6-dimethylbenzene-1-sulfinate
• Lithium 2,6-dimethylbenzenesulfinate
• Lithium;2,6-dimethylbenzenesulfinate

• Inchi： 1S/C8H10O2S.Li/c1-6-4-3-5-7(2)8(6)11(9)10;/h3-5H,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key： SUGWFCHKHHYPEZ-UHFFFAOYSA-M
• SMILES： S(C1C(C)=CC=CC=1C)(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 176.04832913g/mol
• Monoisotopic Mass: 176.04832913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on lithium(1+) ion 2,6-dimethylbenzene-1-sulfinate

Comprehensive Overview of Lithium(1+) ion 2,6-dimethylbenzene-1-sulfinate (CAS No. 2172559-62-3)

The lithium(1+) ion 2,6-dimethylbenzene-1-sulfinate (CAS No. 2172559-62-3) is an organosulfur compound with significant applications in modern chemistry and material science. As a derivative of 2,6-dimethylbenzenesulfinic acid, this compound has garnered attention for its unique chemical properties and versatility in synthetic applications. Researchers and industries are increasingly exploring its potential in energy storage, pharmaceutical intermediates, and specialty chemical synthesis.

One of the most notable features of lithium(1+) ion 2,6-dimethylbenzene-1-sulfinate is its role in lithium-ion battery technology. With the global push toward renewable energy and electric vehicles, the demand for advanced battery materials has skyrocketed. This compound's potential as an electrolyte additive or electrode material modifier makes it a subject of intense research. Scientists are investigating how its molecular structure can enhance battery performance, stability, and safety—key concerns for next-generation energy storage solutions.

From a chemical perspective, the 2,6-dimethylbenzene-1-sulfinate moiety provides interesting reactivity patterns. The electron-donating methyl groups at the 2 and 6 positions influence the sulfinate group's behavior, making it valuable for various organic transformations. In pharmaceutical chemistry, such sulfinate salts are often used as precursors for sulfone or sulfonamide derivatives, which are common motifs in drug discovery. The lithium counterion adds solubility advantages in polar aprotic solvents, expanding its utility in different reaction conditions.

The synthesis and handling of lithium(1+) ion 2,6-dimethylbenzene-1-sulfinate require careful consideration of its physical and chemical properties. Typically appearing as a white to off-white crystalline powder, it demonstrates moderate stability under standard conditions. However, like many organolithium compounds, it may be sensitive to moisture and air, necessitating storage under inert atmospheres. These characteristics align with current industry trends toward developing more stable and easily handled organometallic reagents.

Recent advancements in catalytic processes have highlighted the potential of 2,6-dimethylbenzenesulfinate derivatives in cross-coupling reactions. As the chemical industry moves toward greener methodologies, researchers are exploring how such compounds can facilitate metal-catalyzed transformations with improved atom economy and reduced waste generation. This aligns perfectly with the principles of green chemistry—a hot topic in both academic and industrial research circles.

Analytical characterization of lithium(1+) ion 2,6-dimethylbenzene-1-sulfinate typically involves techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's purity and structure—critical parameters for research and industrial applications. The growing importance of quality control in specialty chemicals makes these analytical aspects particularly relevant to current market demands.

From a commercial standpoint, the market for organosulfur compounds like this lithium sulfinate salt is expanding. Specialty chemical manufacturers are responding to increased demand from sectors ranging from electronics to pharmaceuticals. The compound's CAS number (2172559-62-3) serves as a unique identifier in global chemical databases, facilitating regulatory compliance and supply chain management—an essential consideration in today's tightly regulated chemical industry.

Environmental and safety profiles of 2,6-dimethylbenzene-1-sulfinate salts are subjects of ongoing evaluation. While not classified as hazardous under standard regulations, proper handling procedures should always be followed. This cautious approach reflects the chemical industry's growing emphasis on responsible substance management and workplace safety—topics that frequently appear in current chemical industry discussions and searches.

Future research directions for lithium(1+) ion 2,6-dimethylbenzene-1-sulfinate may explore its potential in emerging fields like organic electronics or metal-organic frameworks (MOFs). The compound's molecular structure offers possibilities for designing new functional materials with tailored properties. Such applications resonate with current scientific interests in smart materials and nanotechnology—areas that consistently rank high in research publication metrics and search trends.

In conclusion, lithium(1+) ion 2,6-dimethylbenzene-1-sulfinate (CAS No. 2172559-62-3) represents an interesting intersection of fundamental chemistry and applied science. Its diverse potential applications, from energy storage to pharmaceutical synthesis, make it a compound worth watching in chemical innovation. As research continues to uncover new uses and optimized synthetic approaches, this material may play an increasingly important role in addressing some of today's most pressing technological challenges.